(3R)-5,7-Dibromo-2,3-dihydro-1-benzofuran-3-amine

• Molecular Formula: C8H7Br2NO
• Molecular Weight: 292.95 g/mol
• IUPAC Name: (3R)-5,7-dibromo-2,3-dihydro-1-benzofuran-3-amine
• InChI: InChI=1S/C8H7Br2NO/c9-4-1-5-7(11)3-12-8(5)6(10)2-4/h1-2,7H,3,11H2/t7-/m0/s1
• InChI Key: VUOWVPWNLZNXID-ZETCQYMHSA-N
• Isomeric SMILES: C1[C@@H](C2=C(O1)C(=CC(=C2)Br)Br)N
• Canonical SMILES: C1C(C2=C(O1)C(=CC(=C2)Br)Br)N

Description

(3R)-5,7-Dibromo-2,3-dihydro-1-benzofuran-3-amine is a chiral benzofuran derivative characterized by a 2,3-dihydrobenzofuran scaffold with an amine group at the 3R position and bromine substituents at the 5 and 7 positions. Its molecular formula is C₈H₇Br₂NO, and it has a molecular weight of 323.96 g/mol. The stereochemistry at the 3R position is critical for its biological activity, as enantiomeric purity often influences binding affinity to biological targets. The bromine atoms enhance lipophilicity and may improve membrane permeability compared to non-halogenated analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-5,7-Dibromo-2,3-dihydro-1-benzofuran-3-amine typically involves the bromination of a benzofuran precursor. The reaction conditions often include the use of bromine or bromine-containing reagents under controlled temperatures to ensure selective bromination at the desired positions on the benzofuran ring.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale bromination reactions using automated systems to control the reaction parameters precisely. This ensures high yield and purity of the final product, which is crucial for its application in various industries.

Chemical Reactions Analysis

Types of Reactions

(3R)-5,7-Dibromo-2,3-dihydro-1-benzofuran-3-amine can undergo several types of chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to remove bromine atoms or reduce other functional groups.

Substitution: Bromine atoms can be substituted with other groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups, such as alkyl or aryl groups.

Scientific Research Applications

(3R)-5,7-Dibromo-2,3-dihydro-1-benzofuran-3-amine has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It can be used in studies involving enzyme inhibition or as a probe for biological pathways.

Industry: It can be used in the production of advanced materials, such as polymers or as a precursor for other industrial chemicals.

Mechanism of Action

The mechanism by which (3R)-5,7-Dibromo-2,3-dihydro-1-benzofuran-3-amine exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes or receptors that are crucial for various biological processes. The bromine atoms in the compound can participate in halogen bonding, which can enhance its binding affinity to these targets.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The following table summarizes key structural and molecular differences between (3R)-5,7-Dibromo-2,3-dihydro-1-benzofuran-3-amine and its analogs:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
(3R)-2,3-dihydro-1-benzofuran-3-amine (V0X)	None	C₈H₉NO	135.16	Parent compound; minimal steric bulk
(3R)-5,7-Dibromo-2,3-dihydro-1-benzofuran-3-amine	5-Br, 7-Br	C₈H₇Br₂NO	323.96	High lipophilicity; potential for halogen bonding
(3R)-6-Bromo-7-chloro-2,3-dihydrobenzofuran-3-amine	6-Br, 7-Cl	C₈H₇BrClNO	248.50	Mixed halogens; moderate steric hindrance
(3R)-5-(Trifluoromethyl)-2,3-dihydro-1-benzofuran-3-amine hydrochloride	5-CF₃	C₉H₉ClF₃NO	239.62	Electron-withdrawing CF₃ group; hydrochloride salt improves solubility
(3R)-7-Fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride	7-F	C₈H₉ClFNO	189.61	Fluorine’s small size; enhanced metabolic stability
(3R)-6-Methoxy-2,3-dihydro-1-benzofuran-3-amine	6-OCH₃	C₉H₁₁NO₂	165.19	Electron-donating methoxy group; potential for hydrogen bonding

Substituent Effects on Physicochemical Properties

• Halogenation: Bromine and chlorine increase molecular weight and lipophilicity (e.g., logP values). The di-bromo derivative’s higher lipophilicity may enhance blood-brain barrier penetration compared to mono-halogenated or non-halogenated analogs .
• This group also improves resistance to oxidative metabolism .
• Steric Effects : Bulkier substituents (e.g., -CF₃, di-bromo) introduce steric hindrance, which may reduce binding to flat active sites but improve selectivity for specific targets.

Spectroscopic and Analytical Comparisons

• NMR Spectroscopy : The parent compound (V0X) exhibits distinct ¹H-NMR signals for the amine proton (~2.5 ppm) and aromatic protons (~6.5–7.5 ppm). Bromine substituents in the di-bromo derivative cause deshielding and splitting of adjacent protons, resulting in complex coupling patterns .
• Mass Spectrometry : Halogenated derivatives show characteristic isotope patterns (e.g., bromine’s 1:1 ratio for M+ and M+2 peaks), aiding in structural confirmation .

Biological Activity

(3R)-5,7-Dibromo-2,3-dihydro-1-benzofuran-3-amine, also known by its CAS number 1272746-68-5, is a compound that exhibits significant biological activity. Its unique structure, characterized by a dibromo substitution on the benzofuran moiety, contributes to its pharmacological properties. This article reviews the biological activities associated with this compound, including its potential therapeutic applications, mechanisms of action, and relevant research findings.

• Molecular Formula : C$_8$H$_7$Br$_2$N O
• Molecular Weight : 292.96 g/mol
• CAS Number : 1272746-68-5

Biological Activity Overview

The biological activity of (3R)-5,7-Dibromo-2,3-dihydro-1-benzofuran-3-amine has been investigated in various studies. Key areas of focus include:

• Neuroprotective Effects : Research indicates that derivatives of benzofuran compounds can exhibit neuroprotective properties. For example, certain analogues have demonstrated the ability to protect against oxidative stress and neuronal damage in models of traumatic brain injury .
• Pain Management : Studies have shown that related compounds can reverse neuropathic pain in animal models without affecting locomotor behavior. This suggests potential applications in pain management therapies .
• Cannabinoid Receptor Agonism : Some derivatives have been identified as selective agonists for cannabinoid receptors, which are implicated in various physiological processes including pain modulation and inflammation .

The mechanisms through which (3R)-5,7-Dibromo-2,3-dihydro-1-benzofuran-3-amine exerts its effects are still under investigation. However, several hypotheses based on structural activity relationships (SAR) and molecular modeling suggest:

• Antioxidant Activity : The presence of bromine atoms may enhance the compound's ability to scavenge free radicals, thereby reducing oxidative stress in neural tissues.
• Receptor Interaction : The structural features of the compound allow it to interact with cannabinoid receptors and possibly other G-protein coupled receptors (GPCRs), leading to downstream signaling effects that alleviate pain and inflammation.

Case Studies and Experimental Data

Study	Findings
Study on Neuroprotection	Demonstrated that benzofuran derivatives protect against lipid peroxidation and neuronal cell death in vitro.
Pain Management Research	Showed reversal of neuropathic pain in rat models without impacting motor functions; indicated potential for clinical applications in pain relief.
Cannabinoid Receptor Studies	Identified as a selective CB2 receptor agonist; suggested implications for treating inflammatory conditions.